Cas no 841286-80-4 (tert-Butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate)

tert-Butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate structure

841286-80-4 structure

Product Name:tert-Butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate

CAS No:841286-80-4

MF:C₁₂H₂₃NO₅

MW:261.314724206924

MDL:MFCD22493470

CID:1084760

Update Time:2024-10-26

tert-Butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate
- 1,1-Dimethylethyl 3-hydroxy-4,4-dimethoxy-1-piperidinecarboxylate (ACI)
- MDL： MFCD22493470
- Inchi： 1S/C12H23NO5/c1-11(2,3)18-10(15)13-7-6-12(16-4,17-5)9(14)8-13/h9,14H,6-8H2,1-5H3
- InChI Key： NJRYBJQLRONERE-UHFFFAOYSA-N
- SMILES： O(C)C1(CCN(C(=O)OC(C)(C)C)CC1O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 5

tert-Butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate Pricemore >>

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TRC	B809998-50mg	tert-Butyl 3-Hydroxy-4,4-dimethoxypiperidine-1-carboxylate	841286-80-4		50mg	$ 50.00	2022-06-06
TRC	B809998-100mg	tert-Butyl 3-Hydroxy-4,4-dimethoxypiperidine-1-carboxylate	841286-80-4		100mg	$ 65.00	2022-06-06
TRC	B809998-500mg	tert-Butyl 3-Hydroxy-4,4-dimethoxypiperidine-1-carboxylate	841286-80-4		500mg	$ 135.00	2022-06-06
Chemenu	CM108684-5g	tert-butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate	841286-80-4	97%	5g	$330	2021-08-06
Chemenu	CM108684-10g	tert-butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate	841286-80-4	97%	10g	$550	2021-08-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB06662-10g	tert-butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate	841286-80-4	95%	10g	$520	2023-09-07
abcr	AB334988-1 g	tert-Butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate, 95%; .	841286-80-4	95%	1g	€167.80	2022-03-03
abcr	AB334988-5 g	tert-Butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate, 95%; .	841286-80-4	95%	5g	€439.40	2022-03-03
abcr	AB334988-10 g	tert-Butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate, 95%; .	841286-80-4	95%	10g	€711.00	2022-03-03
Chemenu	CM108684-1g	tert-butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate	841286-80-4	97%	1g	$174	2023-03-07

tert-Butyl 3-hydroxy-4,4-dimethoxypiperidine-1-carboxylate Production Method

Production Method 1

841286-80-4

Reaction Conditions

1.1 Reagents: Sodium iodide Solvents: Methanol ; 30 °C

Reference

Indirect electrochemical oxidation of piperidin-4-ones mediated by sodium halide-base system

Elinson, Michail N.; Dorofeev, Alexander S.; Feducovich, Sergey K.; Nasybullin, Ruslan F.; Litvin, Evgeny F.; et al, Tetrahedron, 2006, 62(34), 8021-8028

Production Method 2

841286-80-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Iodobenzene diacetate ; 3 h, rt

Reference

Improved synthesis of prokinetics cisapride

Zhang, Shan-jun; Jiang, Lin, Huaxi Yaoxue Zazhi, 2010, 25(4), 392-393

Production Method 3

3240-34-4

841286-80-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 12 h, 0 - 5 °C

Reference

Synthesis and in vitro antibacterial activities of 7-(4-alkoxyimino-3-hydroxypiperidin-1-yl)quinolone derivatives

Wang, Ju Xian; Guo, Qiang; Chai, Yun; Feng, Lian Shun; Guo, Hui Yuan; et al, Chinese Chemical Letters, 2010, 21(1), 55-58

Production Method 4

841286-80-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; rt → 0 °C; 20 min, 0 °C
1.2 Reagents: Iodobenzene diacetate ; 0 °C; 15 h, 0 °C → rt

Reference

Morpholinosulfur Trifluoride (Morph-DAST)-Mediated Rearrangement in the Fluorination of Cyclic α,α-Dialkoxy Ketones toward 1,2-Dialkoxy-1,2-difluorinated Compounds

Surmont, Riccardo; Verniest, Guido; De Groot, Alex; Thuring, Jan Willem; De Kimpe, Norbert, Advanced Synthesis & Catalysis, 2010, 352(16), 2751-2756